Cas no 90-18-6 (Quercetagetin)

Quercetagetin structure

Product Name:Quercetagetin

CAS No:90-18-6

MF:C₁₅H₁₀O₈

MW:318.235105037689

MDL:MFCD00017428

CID:807154

Update Time:2024-03-01

Quercetagetin Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-
- 3,3',4',5,6,7-HEXAHYDROXYFLAVONE
- 2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxychromen-4-one
- Quercetagetin
- QUERCETAGETIN(RG) PrintBack
- 3,5,6,7,3',4'-hexahydroxyflavone
- 3,5,6,7,3',4'-hexahydroxyflavonol
- 6-Hydroxyquercetin
- Quercetagetin 7-glucoside
- Quercetagenin
- 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-4H-chromen-4-one
- SV68G507VO
- 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-4-benzopyrone
- 3,5,6,7-Tetrahydroxy-2-(3,4-Dihydroxyphenyl)-4h-Chromen-4-One
- MYU
- 3v3v
- 3,3′,4′,5,6,7-Hexahydroxyflavone
- BDBM23408
- ZVOLCU
- 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-4H-1-benzopyran-4-one (ACI)
- Flavone, 3,3′,4′,5,6,7-hexahydroxy- (7CI, 8CI)
- Quercetagetin (6CI)
- 3,3′,4′,5,6,7-Hexahydroxyflavone
- 3,5,6,7,3′,4′-Hexahydroxyflavone
- NSC 115916
- MDL： MFCD00017428
- Inchi： 1S/C15H10O8/c16-6-2-1-5(3-7(6)17)15-14(22)13(21)10-9(23-15)4-8(18)11(19)12(10)20/h1-4,16-20,22H
- InChI Key： ZVOLCUVKHLEPEV-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC(=C(C=2O)O)O)OC(C2C=C(O)C(O)=CC=2)=C1O

Computed Properties

Exact Mass: 318.03800
Monoisotopic Mass: 318.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 518
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 998
Molecular Weight: 318.23
XLogP3: 1.2
Topological Polar Surface Area: 148

Experimental Properties

Color/Form: Powder
Density: 1.912
Melting Point: >300°C
Boiling Point: 732.4 °C at 760 mmHg
Flash Point: 280.3 °C
Refractive Index: 1.863
PSA: 151.59000
LogP: 1.69360

Quercetagetin Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Quercetagetin Pricemore >>

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Quercetagetin Production Method

Production Method 1

65602-54-2

90-18-6

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 16 h, 0 °C → rt

Reference

: Concise synthesis of quercetagetin (3,3',4',5,6,7-hexahydroxyflavone) with antioxidant and antibacterial activities

Bulut, Onur; Deniz Yilmaz, M., Results in Chemistry, 2021, 3,

Production Method 2

1710533-56-4

90-18-6

492-61-5

331-39-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 4 h, reflux

Reference

: New thiophene and flavonoid from Tagetes minuta leaves growing in Saudi Arabia

Al-Musayeib, Nawal M.; Mohamed, Gamal A.; Ibrahim, Sabrin R. M.; Ross, Samir A., Molecules, 2014, 19(3), 2819-2828

Production Method 3

117-39-5

90-18-6

Reaction Conditions

1.1 Reagents: L-Ascorbic acid , Hydrogen peroxide Catalysts: Peroxygenase Solvents: Dimethylformamide , Water ; rt; 8 h, rt

Reference

: Regioselective hydroxylation of diverse flavonoids by an aromatic peroxygenase

Barkova, Katerina; Kinne, Matthias; Ullrich, Rene; Hennig, Lothar; Fuchs, Annett; et al, Tetrahedron, 2011, 67(26), 4874-4878

Production Method 4

90-18-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Zinc nitrate Solvents: Ethanol ; 4 h, pH 6 - 6.5, 78 °C

Reference

: Synthesis, antioxidative activity and DNA-binding of metallic complexes of quercetagetin

Zhang, Bingjun; Wang, Cuijuan; Qiu, Guangmei; Huang, Shuai; Wang, Yousong; et al, Huaxue Yanjiu Yu Yingyong, 2011, 23(9), 1152-1158

Production Method 5

90-18-6

Reaction Conditions

1.1 Reagents: Iron chloride (FeCl3) Solvents: Ethanol ; heated
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7.6; 4 h, 70 °C

Reference

: Synthesis and properties of quercetagetin complex with Fe(III)

Luo, Yun; Yu, De-Lin; Li, Chen; Zhang, Bing-Jun; Lv, Zheng-Jiang; et al, Guangpu Shiyanshi, 2010, 27(6), 2512-2515